Cas no 1185299-36-8 (1-ethoxy-3-methylbutan-2-amine hydrochloride)

• Product Name: 1-ethoxy-3-methylbutan-2-amine hydrochloride
• CAS No: 1185299-36-8
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 1075922
• PubChem ID: 45074953
• Update Time: 2025-10-30

1-ethoxy-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-3-methyl-2-butanamine hydrochloride
• 1-ethoxy-3-methylbutan-2-amine hydrochloride
• 1185299-36-8
• 1-ethoxy-3-methylbutan-2-amine;hydrochloride
• F2167-3725
• AKOS006313296
• SCHEMBL21995579
• CS-0299544
• EN300-174877

• MDL： MFCD09879169
• Inchi： 1S/C7H17NO.ClH/c1-4-9-5-7(8)6(2)3;/h6-7H,4-5,8H2,1-3H3;1H
• InChI Key： OMUGGYNFHRNUTJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CC(C(C)C)N

Computed Properties

• Exact Mass: 167.1076919g/mol
• Monoisotopic Mass: 167.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: NA

1-ethoxy-3-methylbutan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-ethoxy-3-methylbutan-2-amine hydrochloride

Introduction to 1-Ethoxy-3-Methylbutan-2-Amine Hydrochloride (CAS No. 1185299-36-8)

1-Ethoxy-3-methylbutan-2-amine hydrochloride (CAS No. 1185299-36-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and biological research. This compound is a hydrochloride salt of an amine, characterized by its unique chemical structure and properties. The compound's molecular formula is C₇H₁₇NO·HCl, and it has a molecular weight of approximately 163.68 g/mol.

The chemical structure of 1-ethoxy-3-methylbutan-2-amine hydrochloride consists of an ethoxy group (-OCH₂CH₃) and a methyl group (-CH₃) attached to a butane backbone, with an amine group (-NH₂) and a hydrochloride salt. This structure confers the compound with specific physical and chemical properties, such as solubility in water and organic solvents, and its ability to form salts with various acids.

In the realm of pharmaceuticals, 1-ethoxy-3-methylbutan-2-amine hydrochloride has shown promise as an intermediate in the synthesis of drugs and drug candidates. Recent studies have explored its potential as a building block for the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of new antiviral agents targeting RNA viruses. The unique structure of the compound allows for the introduction of functional groups that enhance the pharmacological activity and selectivity of the final drug product.

In chemical synthesis, 1-ethoxy-3-methylbutan-2-amine hydrochloride is valued for its reactivity and versatility. It can be used in a variety of reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and intermediates used in the production of fine chemicals, agrochemicals, and materials science applications. A recent study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of novel catalysts for asymmetric synthesis, demonstrating its potential to improve reaction yields and enantioselectivity.

In biological research, 1-ethoxy-3-methylbutan-2-amine hydrochloride has been investigated for its biological activities. Studies have shown that this compound can interact with specific receptors and enzymes, making it a valuable tool for understanding cellular processes and signaling pathways. For example, researchers at Harvard Medical School have used this compound to study its effects on G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The ability to modulate these receptors can lead to new insights into disease mechanisms and potential therapeutic strategies.

The safety and handling of 1-ethoxy-3-methylbutan-2-amine hydrochloride are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-ethoxy-3-methylbutan-2-amine hydrochloride (CAS No. 1185299-36-8) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and biological research. Its unique chemical structure and properties make it a valuable intermediate and tool for advancing scientific knowledge and developing new technologies. As research continues to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in various scientific disciplines.